N-(2-methyltetrazol-5-yl)-2,2-diphenylacetamide

• CAS No.: 391880-92-5
• Molecular Formula: C16H15N5O
• Molecular Weight: 293.32g/mol
• IUPAC Name: N-(2-methyltetrazol-5-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C16H15N5O/c1-21-19-16(18-20-21)17-15(22)14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,14H,1H3,(H,17,19,22)
• InChI Key: PGUUWGJUCVQTIP-UHFFFAOYSA-N
• SMILES: CN1N=C(N=N1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-(2-methyltetrazol-5-yl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C16H15N5O and its molecular weight is 293.32g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-amino-2-methyl-2H-tetrazole (0.50 g, 5.05 mmol), pyridine (0.48 g, 6.06 mmol) and DMAP (0.06 g, 0.51 mmol) in dichloromethane (30 ml) was added at 0° C. diphenylacetyl chloride (1.16 g, 5.05 mmol). Stirring was continued at RT for 2 h, the reaction mixture was poured into sat. NaHCO3 solution (50 ml) and extracted with dichloromethane (3×50 ml). The combined organic layers were washed with brine (70 ml), dried (Na2SO4) and evaporated. The crude product was crystallized from ethyl acetate/hexane to give the title compound (0.83 g, 56%) as a white solid, m.p. 218° C. (dec.) and MS: m/e=293.1 (M+H+).